Cas no 2229363-23-7 (tert-butyl N-methyl-N-1-oxo-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-methyl-N-1-oxo-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-2-ylcarbamate
• CAS No: 2229363-23-7
• MF: C₁₇H₂₅NO₃S
• MW: 323.450303792953
• CID: 6615830
• PubChem ID: 165644968
• Update Time: 2025-10-31

tert-butyl N-methyl-N-1-oxo-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-1-oxo-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-2-ylcarbamate
• EN300-1903724
• 2229363-23-7
• tert-butyl N-methyl-N-[1-oxo-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-2-yl]carbamate

• Inchi： 1S/C17H25NO3S/c1-16(2,3)21-15(20)18(5)17(4,11-19)13-10-22-14-9-7-6-8-12(13)14/h10-11H,6-9H2,1-5H3
• InChI Key： RAENLSWIVSPBSZ-UHFFFAOYSA-N
• SMILES： S1C=C(C(C=O)(C)N(C(=O)OC(C)(C)C)C)C2=C1CCCC2

Computed Properties

• Exact Mass: 323.15551483g/mol
• Monoisotopic Mass: 323.15551483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 74.8Ų

Additional information on tert-butyl N-methyl-N-1-oxo-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-2-ylcarbamate

Introduction to Tert-butyl N-methyl-N-1-oxo-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-2-ylcarbamate (CAS No. 2229363-23-7)

Tert-butyl N-methyl-N-1-oxo-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-2-ylcarbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2229363-23-7, represents a class of molecules that are being extensively studied for their potential therapeutic applications. The structural complexity of this molecule, characterized by its tert-butyl and carbamate functional groups, alongside a benzothiophene core, makes it a subject of interest for chemists and biologists alike.

The benzothiophene moiety is a key feature of this compound, tert-butyl N-methyl-N-1-oxo-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-2-ylcarbamate, and it has been recognized for its role in various biological processes. Benzothiophenes are known for their presence in numerous natural products and pharmaceuticals, often contributing to the bioactivity of these molecules. The presence of a tetrahydropyran ring further enhances the structural diversity of this compound, making it a promising candidate for drug discovery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. The unique combination of functional groups in tert-butyl N-methyl-N-1-oxo-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-2-ylcarbamate positions it as a potential lead compound for further investigation. Specifically, the carbamate group has been implicated in various pharmacological activities, including analgesic and anti-inflammatory effects.

One of the most compelling aspects of this compound is its potential to interact with biological targets in novel ways. The tert-butyl group provides steric hindrance, which can influence the binding affinity and selectivity of the molecule when interacting with biological receptors. This feature is particularly important in drug design, where optimizing the interaction between a drug and its target is crucial for efficacy and minimizing side effects.

Recent studies have begun to explore the pharmacokinetic properties of derivatives similar to tert-butyl N-methyl-N-1-oxo-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propan-2-ylcarbamate. These studies have shown that molecules with similar structural motifs can exhibit favorable pharmacokinetic profiles, including good solubility and metabolic stability. Such properties are essential for the development of orally active drugs that can be administered conveniently to patients.

The synthesis of this compound also presents an interesting challenge for organic chemists. The multi-step synthesis involves the careful assembly of various functional groups while maintaining regioselectivity and stereochemical integrity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency and precision.

In conclusion, tert-butyl N-methyl-N-1-oxyo)-2-(4S5S6S7Stetrahydro-l-benzothiophen-S-yIpropa-nZ-yIcarbamate (CAS No. 2229363-Z3-Z) represents a promising candidate for further pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this one are likely to play a significant role in the next generation of pharmaceuticals.